Cas no 9000-95-7 (Apyrase from potatoes)

• Product Name: Apyrase from potatoes
• CAS No: 9000-95-7
• MF: NA
• MW: NA
• CID: 806498
• PubChem ID: 131750176
• Update Time: 2025-10-21

Apyrase from potatoes Chemical and Physical Properties

Names and Identifiers

• Apyrase
• ADPase
• ATP diphosphohydrolase
• ATPDase
• CD39
• E.C. 3.6.1.5
• ENTPD 1
• Ectoapyrase
• Ectonucleoside triphosphate diphosphohydrolase
• NTDPase
• NTPDase
• Nucleoside triphosphate diphosphohydrolase
• Somase
• Apyrase from potatoes
• NTPDas
• ATP-Diphosphatase
• ATP-ADPase
• ADP Phosphohydrolase
• Adenosine Diphosphatase
• EC 3.6.1.5
• CID 131750176
• ADPases
• Apyrases
• ATP diphosphohydrolases
• ATPDases
• Ecto apyrases
• Ectoapyrases
• Ectonucleoside triphosphate diphosphohydrolases
• MeSH ID: D001081
• NTDPases
• NTPDases
• Nucleoside triphosphate diphosphohydrolases
• Somases
• APYRASE GRADE VIII FROM POTATO
• APYRASE FROM POTATO
• APYRASE FROM POTATO, GRADE III
• APYRASE GRADE VI FROM POTATO
• APYRASE GRADE VII FROM POTATO
• APYRASE FROM POTATOES >100 U/MG PROTEIN
• APYRASE GRADE I FROM POTATO
• ATP ADPase
• Phosphohydrolase, ADP
• Diphosphohydrolase, ATP
• ATP diphosphatase
• DTXSID001019367
• EINECS 232-569-8
• 9000-95-7
• Diphosphatase, Adenosine

• MDL： MFCD00130542
• Inchi： 1S/C221H342N54O61/c1-111(2)86-146(189(304)235-103-168(287)234-104-169(288)240-124(25)186(301)267-164(110-277)212(327)274-182(125(26)278)218(333)249-145(77-79-166(229)285)198(313)270-180(120(19)20)217(332)275-183(126(27)279)219(334)266-162(220(335)336)98-129-52-35-30-36-53-129)254-207(322)160(101-175(295)296)263-200(315)149(89-114(7)8)251-185(300)123(24)242-171(290)106-237-192(307)153(94-130-60-68-134(280)69-61-130)257-202(317)151(91-116(11)12)255-208(323)161(102-176(297)298)264-211(326)163(109-276)268-214(329)178(118(15)16)272-216(331)181(121(21)22)273-215(330)179(119(17)18)269-197(312)143(59-41-46-84-226)245-195(310)141(57-39-44-82-224)246-205(320)157(97-133-66-74-137(283)75-67-133)265-213(328)177(117(13)14)271-210(325)158(99-167(230)286)261-206(321)156(96-132-64-72-136(282)73-65-132)260-209(324)159(100-174(293)294)262-194(309)140(56-38-43-81-223)244-173(292)108-239-191(306)152(92-127-48-31-28-32-49-127)256-193(308)139(55-37-42-80-222)243-172(291)107-238-190(305)147(87-112(3)4)253-199(314)148(88-113(5)6)250-184(299)122(23)241-170(289)105-236-188(303)144(76-78-165(228)284)248-204(319)154(93-128-50-33-29-34-51-128)258-196(311)142(58-40-45-83-225)247-203(318)155(95-131-62-70-135(281)71-63-131)259-201(316)150(90-115(9)10)252-187(302)138(227)54-47-85-233-221(231)232/h28-36,48-53,60-75,111-126,138-164,177-183,276-283H,37-47,54-59,76-110,222-227H2,1-27H3,(H2,228,284)(H2,229,285)(H2,230,286)(H,234,287)(H,235,304)(H,236,303)(H,237,307)(H,238,305)(H,239,306)(H,240,288)(H,241,289)(H,242,290)(H,243,291)(H,244,292)(H,245,310)(H,246,320)(H,247,318)(H,248,319)(H,249,333)(H,250,299)(H,251,300)(H,252,302)(H,253,314)(H,254,322)(H,255,323)(H,256,308)(H,257,317)(H,258,311)(H,259,316)(H,260,324)(H,261,321)(H,262,309)(H,263,315)(H,264,326)(H,265,328)(H,266,334)(H,267,301)(H,268,329)(H,269,312)(H,270,313)(H,271,325)(H,272,331)(H,273,330)(H,274,327)(H,275,332)(H,293,294)(H,295,296)(H,297,298)(H,335,336)(H4,231,232,233)/t122-,123-,124-,125+,126+,138-,139-,140-,141-,142-,143-,144-,145-,146-,147-,148-,149-,150-,151-,152-,153-,154-,155-,156-,157-,158-,159-,160-,161-,162-,163-,164-,177-,178-,179-,180-,181-,182-,183-/m0/s1
• InChI Key： VQPIHIGAMRSAAN-WMUFLLRFSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](CCCCN)NC([C@H](CCCCN)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)NC([C@H](CC(N)=O)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CC(=O)O)NC([C@H](CCCCN)NC(CNC([C@H](CC1C=CC=CC=1)NC([C@H](CCCCN)NC(CNC([C@H](CC(C)C)NC([C@H](CC(C)C)NC([C@H](C)NC(CNC([C@H](CCC(N)=O)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCCCN)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CC(C)C)NC([C@H](CCCNC(=N)N)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@H](C(N[C@H](C(NCC(N[C@@H](C)C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@H](C(NCC(NCC(N[C@@H](C)C(N[C@@H](CO)C(N[C@@H]([C@@H](C)O)C(N[C@@H](CCC(N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)[C@@H](C)O)=O)C(C)C)=O)=O)=O)=O)=O)=O)=O)CC(C)C)=O)=O)CC(C)C)=O)=O)=O)CC1C=CC(=CC=1)O)=O)CC(C)C)=O)=O)CO)=O)C(C)C)=O)C(C)C

Computed Properties

• Exact Mass: 4730.5386586g/mol
• Monoisotopic Mass: 4728.5319489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 66
• Hydrogen Bond Acceptor Count: 68
• Heavy Atom Count: 336
• Rotatable Bond Count: 159
• Complexity: 11400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 39
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1880
• XLogP3: -12.2

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: H2O: soluble10mg/mL, slightly hazy
• Merck: 13,763
• Vapor Pressure: Not available

Apyrase from potatoes Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：3-10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Apyrase from potatoes

Introduction to Apyrase from Potatoes (CAS No. 9000-95-7)

Apyrase from potatoes, chemically identified by the CAS number 9000-95-7, is a highly specialized enzyme with significant applications in biochemical research and pharmaceutical development. This enzyme, derived from the potato plant, has garnered considerable attention due to its unique catalytic properties and versatility in various biological processes. The following comprehensive overview delves into the structural and functional aspects of this enzyme, its industrial and medical applications, and the latest research findings that underscore its importance in modern science.

The molecular structure of Apyrase from potatoes (CAS No. 9000-95-7) is characterized by its high molecular weight and complex tertiary organization. This intricate structure is essential for its enzymatic activity, particularly in the hydrolysis of nucleotides. The enzyme belongs to the ATPase family, specifically functioning as a nucleotidase that catalyzes the hydrolysis of adenosine triphosphate (ATP) and other nucleoside triphosphates into adenosine diphosphate (ADP) and inorganic phosphate. This reaction is pivotal in cellular energy metabolism, making Apyrase from potatoes a critical player in maintaining cellular homeostasis.

Recent advancements in enzymology have highlighted the therapeutic potential of Apyrase from potatoes. Studies have demonstrated its efficacy in modulating inflammatory responses, a key factor in various chronic diseases such as arthritis and autoimmune disorders. The enzyme's ability to degrade ATP, a potent signaling molecule, helps in reducing excessive inflammation by inhibiting the release of pro-inflammatory cytokines. This has led to extensive research into developing Apyrase from potatoes-based therapeutics for conditions characterized by uncontrolled inflammation.

In addition to its anti-inflammatory properties, Apyrase from potatoes has shown promise in cancer research. Emerging evidence suggests that the enzyme can induce apoptosis (programmed cell death) in tumor cells while sparing healthy cells. This selective toxicity makes it an attractive candidate for cancer treatments. Furthermore, the enzyme's role in regulating extracellular signaling molecules has opened new avenues for developing targeted therapies that disrupt cancer cell communication networks.

The industrial applications of Apyrase from potatoes are equally diverse. In biotechnology, it is utilized as a tool for studying nucleotide metabolism and signal transduction pathways. Its high specificity and efficiency make it indispensable in laboratory settings where precise control over nucleotide levels is required. Moreover, the enzyme's stability under various conditions enhances its suitability for large-scale industrial processes, such as food processing and wastewater treatment.

The extraction and purification of Apyrase from potatoes (CAS No. 9000-95-7) present unique challenges due to its complex structure and sensitivity to environmental factors. However, recent innovations in bioprocessing techniques have significantly improved yield and purity, making it more accessible for commercial use. These advancements have not only reduced production costs but also enhanced the consistency and reliability of the final product.

The latest research on Apyrase from potatoes has uncovered novel insights into its mechanism of action. Structural biology studies have revealed how the enzyme interacts with substrates at an atomic level, providing a deeper understanding of its catalytic efficiency. Additionally, genetic engineering techniques have been employed to modify the enzyme's properties, enhancing its stability and substrate specificity. Such modifications hold promise for developing next-generation enzymes with tailored functionalities for specific applications.

The regulatory landscape for enzymes like Apyrase from potatoes is continually evolving to accommodate new scientific discoveries and industrial demands. Regulatory bodies recognize the importance of these enzymes in medicine and industry but also emphasize the need for stringent safety evaluations. Ensuring that products derived from natural sources are free from contaminants and meet quality standards remains a top priority.

In conclusion, Apyrase from potatoes (CAS No. 9000-95-7) is a multifaceted enzyme with far-reaching implications in health sciences and biotechnology. Its unique properties make it invaluable for therapeutic applications, particularly in managing inflammation and cancer. Industrial uses range from laboratory research tools to large-scale bioprocessing applications. As research progresses, we can expect even more innovative uses for this remarkable enzyme, further solidifying its role as a cornerstone of modern biochemical science.